Cas no 1805704-86-2 (5-(3-Chloro-2-oxopropyl)-2-fluoromandelic acid)
5-(3-Chloro-2-oxopropyl)-2-fluoromandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(3-Chloro-2-oxopropyl)-2-fluoromandelic acid
-
- Inchi: 1S/C11H10ClFO4/c12-5-7(14)3-6-1-2-9(13)8(4-6)10(15)11(16)17/h1-2,4,10,15H,3,5H2,(H,16,17)
- InChI Key: XOMJYDHOPFXFGE-UHFFFAOYSA-N
- SMILES: ClCC(CC1C=CC(=C(C(C(=O)O)O)C=1)F)=O
Computed Properties
- Exact Mass: 260.0251647 g/mol
- Monoisotopic Mass: 260.0251647 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 260.64
- XLogP3: 1.2
- Topological Polar Surface Area: 74.6
5-(3-Chloro-2-oxopropyl)-2-fluoromandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015027573-250mg |
5-(3-Chloro-2-oxopropyl)-2-fluoromandelic acid |
1805704-86-2 | 97% | 250mg |
470.40 USD | 2021-06-17 | |
| Alichem | A015027573-500mg |
5-(3-Chloro-2-oxopropyl)-2-fluoromandelic acid |
1805704-86-2 | 97% | 500mg |
806.85 USD | 2021-06-17 | |
| Alichem | A015027573-1g |
5-(3-Chloro-2-oxopropyl)-2-fluoromandelic acid |
1805704-86-2 | 97% | 1g |
1,579.40 USD | 2021-06-17 |
5-(3-Chloro-2-oxopropyl)-2-fluoromandelic acid Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 5-(3-Chloro-2-oxopropyl)-2-fluoromandelic acid
Introduction to 5-(3-Chloro-2-oxopropyl)-2-fluoromandelic Acid (CAS No. 1805704-86-2)
5-(3-Chloro-2-oxopropyl)-2-fluoromandelic acid, identified by its CAS number 1805704-86-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable intermediate in the development of novel therapeutic agents. The presence of both chloro and fluoromandelic acid moieties in its structure imparts distinct reactivity and selectivity, which are highly desirable in medicinal chemistry applications.
The fluoromandelic acid moiety is particularly noteworthy due to its role as a key pharmacophore in various drug molecules. Fluorine atoms are known to influence the pharmacokinetic and pharmacodynamic properties of pharmaceuticals, often enhancing metabolic stability, lipophilicity, and binding affinity. In contrast, the 3-chloro-2-oxopropyl group introduces a region of high electrophilicity, which can be exploited in various synthetic transformations. This dual functionality makes 5-(3-chloro-2-oxopropyl)-2-fluoromandelic acid a versatile building block for the synthesis of more complex molecules.
In recent years, there has been a surge in research focused on developing new methodologies for the functionalization of aromatic and heteroaromatic compounds. The structural features of 5-(3-chloro-2-oxopropyl)-2-fluoromandelic acid make it an ideal candidate for exploring novel synthetic pathways. For instance, the combination of palladium-catalyzed cross-coupling reactions and nucleophilic substitution strategies has been employed to introduce additional functional groups at specific positions within the molecule. These approaches have led to the discovery of new derivatives with enhanced biological activity.
The pharmaceutical industry has shown particular interest in this compound due to its potential applications in the development of antimicrobial and anticancer agents. The fluoromandelic acid moiety has been shown to exhibit inhibitory effects on certain enzymes involved in bacterial cell wall synthesis, while the 3-chloro-2-oxopropyl group can serve as a handle for further derivatization to enhance target specificity. Preclinical studies have demonstrated promising results in vitro, suggesting that compounds derived from 5-(3-chloro-2-oxopropyl)-2-fluoromandelic acid could have therapeutic potential against resistant strains of pathogens.
The synthesis of 5-(3-chloro-2-oxopropyl)-2-fluoromandelic acid itself presents several challenges due to its complex structure. However, advances in synthetic organic chemistry have made it possible to access this compound with high yield and purity. Modern techniques such as flow chemistry and microwave-assisted synthesis have been particularly effective in streamlining the synthetic route, reducing reaction times and improving overall efficiency. These innovations have not only facilitated the production of 5-(3-chloro-2-oxopropyl)-2-fluoromandelic acid but also opened up new possibilities for its application in drug discovery.
In conclusion, 5-(3-chloro-2-oxopropyl)-2-fluoromandelic acid, with its unique structural features and versatile reactivity, represents a significant advancement in the field of pharmaceutical chemistry. Its potential applications in the development of novel therapeutic agents continue to drive research efforts aimed at exploring its full synthetic and biological capabilities. As our understanding of molecular interactions deepens, compounds like this are poised to play a crucial role in addressing some of the most pressing challenges in modern medicine.
1805704-86-2 (5-(3-Chloro-2-oxopropyl)-2-fluoromandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)